Cas no 1630763-89-1 (2-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}acetic Acid)

• Product Name: 2-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}acetic Acid
• CAS No: 1630763-89-1
• MF: C₁₇H₁₂N₂O₄
• MW: 308.288184165955
• MDL: MFCD28142490
• CID: 5520057
• PubChem ID: 91637391
• Update Time: 2025-05-20

2-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}acetic Acid

• MDL： MFCD28142490
• Inchi： 1S/C17H12N2O4/c20-14(21)9-18-15-10-5-1-2-6-11(10)17(23)19(15)13-8-4-3-7-12(13)16(18)22/h1-8,15H,9H2,(H,20,21)
• InChI Key： HNTOTWWKNIDZSN-UHFFFAOYSA-N
• SMILES： N12C(=O)C3=C(C1N(CC(O)=O)C(=O)C1=C2C=CC=C1)C=CC=C3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 2-{5,11-Dioxo-5H,6H,6aH,11H-isoindolo2,1-aquinazolin-6-yl}acetic Acid

Introduction to 2-{5,11-Dioxo-5H,6H,6aH,11H-Isoindolo[2,1-a]Quinazolin-6-Yl}Acetic Acid (CAS No. 1630763-89-1)

2-{5,11-Dioxo-5H,6H,6aH,11H-Isoindolo[2,1-a]Quinazolin-6-Yl}Acetic Acid, also known by its CAS registry number CAS No. 1630763-89-1, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of isoquinoline derivatives and has garnered attention due to its unique structural features and promising applications in drug discovery and material science.

The molecular structure of this compound is characterized by a fused bicyclic system consisting of an isoindole and a quinazoline moiety. The presence of two oxygen atoms in the dioxo groups within the isoindole ring contributes to its distinct electronic properties. The acetic acid substituent further enhances the compound's reactivity and solubility characteristics. These structural attributes make it an ideal candidate for exploring its role in biological systems and chemical reactions.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have focused on its ability to modulate key cellular pathways and interact with specific protein targets. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer progression. Such findings underscore its potential as an anti-cancer agent.

In addition to its pharmacological applications, 2-{5,11-Dioxo-5H,6H,6aH,11H-Isoindolo[2,1-a]Quinazolin-6-Yl}Acetic Acid has also been explored for its role in material science. Its rigid bicyclic structure and conjugated system make it a promising candidate for use in organic electronics. Scientists have investigated its ability to act as a building block for constructing advanced materials with tailored electronic properties.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, a recent paper in Organic Letters described a novel approach using palladium-catalyzed coupling reactions to construct the isoindoloquinazoline core efficiently.

The characterization of this compound has been carried out using advanced analytical techniques such as NMR spectroscopy and X-ray crystallography. These studies have provided detailed insights into its molecular geometry and stereochemistry. Understanding these aspects is crucial for predicting its behavior in different chemical environments and biological systems.

Moreover, computational chemistry has played a pivotal role in elucidating the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the compound exhibits significant π-conjugation across its bicyclic system. This property is expected to influence its photophysical behavior and reactivity under various conditions.

In conclusion, CAS No. 1630763-89-1, or 2-{5,11-Dioxo-5H,6H,6aH,11H-Isoindolo[2,a]Quinazolin-6-Yl}Acetic Acid, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research aimed at unlocking its full potential in medicine and materials science.